Cas no 331761-39-8 (2-4-Chloro-5-Methyl-2-(Propan-2-Yl)PhenoxyAcetohydrazide)

• Product Name: 2-4-Chloro-5-Methyl-2-(Propan-2-Yl)PhenoxyAcetohydrazide
• CAS No: 331761-39-8
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• MDL: MFCD01038350
• CID: 4675060
• PubChem ID: 46741299
• Update Time: 2025-05-24

2-4-Chloro-5-Methyl-2-(Propan-2-Yl)PhenoxyAcetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[4-chloro-5-methyl-2-(propan-2-yl)phenoxy]acetohydrazide
• SBB079360
• IMED59064266
• NE57376
• (4-Chloro-2-isopropyl-5-methylphenoxy)acetic acid hydrazide
• 2-[4-chloro-5-methyl-2-(methylethyl)phenoxy]acetohydrazide
• 2-(4-CHLORO-2-ISOPROPYL-5-METHYLPHENOXY)ACETOHYDRAZIDE
• 2-4-Chloro-5-Methyl-2-(Propan-2-Yl)PhenoxyAcetohydrazide

• MDL： MFCD01038350
• Inchi： 1S/C12H17ClN2O2/c1-7(2)9-5-10(13)8(3)4-11(9)17-6-12(16)15-14/h4-5,7H,6,14H2,1-3H3,(H,15,16)
• InChI Key： LJZGQKVYRWISRA-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=C(C=1)C(C)C)OCC(NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Topological Polar Surface Area: 64.4

Additional information on 2-4-Chloro-5-Methyl-2-(Propan-2-Yl)PhenoxyAcetohydrazide

Comprehensive Overview of 2-4-Chloro-5-Methyl-2-(Propan-2-Yl)PhenoxyAcetohydrazide (CAS No. 331761-39-8)

2-4-Chloro-5-Methyl-2-(Propan-2-Yl)PhenoxyAcetohydrazide (CAS No. 331761-39-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure, exhibits properties that make it a subject of interest for scientists and researchers. The hydrazide functional group in its structure plays a pivotal role in its reactivity and potential applications, particularly in the synthesis of novel bioactive molecules.

In recent years, the demand for 2-4-Chloro-5-Methyl-2-(Propan-2-Yl)PhenoxyAcetohydrazide has increased due to its potential role in developing new antimicrobial agents and plant growth regulators. Researchers are particularly intrigued by its ability to act as a precursor in the synthesis of compounds with herbicidal and fungicidal properties. The compound's chloro and methyl substituents contribute to its stability and reactivity, making it a valuable intermediate in organic synthesis.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-4-Chloro-5-Methyl-2-(Propan-2-Yl)PhenoxyAcetohydrazide in agriculture?" Studies suggest that derivatives of this compound may enhance crop protection by targeting specific pathways in pests or fungi. Additionally, its potential as a biodegradable alternative to traditional agrochemicals aligns with the growing global emphasis on sustainable farming practices.

Another area of interest is the compound's role in pharmaceutical research. The acetohydrazide moiety is known for its versatility in drug design, particularly in the development of anti-inflammatory and anticancer agents. Researchers are exploring its potential to inhibit specific enzymes or receptors, which could lead to breakthroughs in treating chronic diseases. This aligns with the increasing public focus on personalized medicine and targeted therapies.

The synthesis of 2-4-Chloro-5-Methyl-2-(Propan-2-Yl)PhenoxyAcetohydrazide involves a series of carefully controlled reactions, often starting from phenol derivatives. The process typically includes chlorination, alkylation, and hydrazide formation steps, each requiring precise conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound and verify its structure.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as a hazardous material, proper handling and storage are essential to prevent contamination or degradation. Researchers often inquire about "the stability of 2-4-Chloro-5-Methyl-2-(Propan-2-Yl)PhenoxyAcetohydrazide under different conditions", highlighting the need for detailed stability studies to ensure its efficacy in various applications.

In conclusion, 2-4-Chloro-5-Methyl-2-(Propan-2-Yl)PhenoxyAcetohydrazide (CAS No. 331761-39-8) represents a promising compound with diverse applications in agriculture and medicine. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop innovative solutions for global challenges. As scientific advancements continue, the potential of this compound is likely to expand, further solidifying its importance in modern chemistry.